Cas no 74441-29-5 (1H-Pyrazole, 3-ethyl-5-methyl-1-phenyl-)

• Product Name: 1H-Pyrazole, 3-ethyl-5-methyl-1-phenyl-
• CAS No: 74441-29-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1771110
• Update Time: 2024-11-27

1H-Pyrazole, 3-ethyl-5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-ethyl-5-methyl-1-phenyl-

• Inchi： 1S/C12H14N2/c1-3-11-9-10(2)14(13-11)12-7-5-4-6-8-12/h4-9H,3H2,1-2H3
• InChI Key： VVQXDCLMRWUMKM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=CC(CC)=N1

Computed Properties

• Exact Mass: 186.11582

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 288.3±9.0 °C(Predicted)
• PSA: 17.82
• pka: 1.70±0.10(Predicted)